Cas no 1259223-95-4 (6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1259223-95-4
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD19689160
• CID: 1082726
• PubChem ID: 72206936
• Update Time: 2025-05-26

6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine
• 6-chloro-3-iodo-2H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 6-chloro-3-iodo-
• SCHEMBL15796569
• CS-0198021
• MFCD19689160
• ZMQMWKWEXIQSJF-UHFFFAOYSA-N
• QC-9599; 6-chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine;
• 1259223-95-4
• DB-124290
• SB32307
• SY273810
• AKOS022177655
• A889896

• MDL： MFCD19689160
• Inchi： 1S/C6H3ClIN3/c7-4-2-1-3-5(8)10-11-6(3)9-4/h1-2H,(H,9,10,11)
• InChI Key： ZMQMWKWEXIQSJF-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC(=NC2=NN1)Cl

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine

Introduction to 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine (CAS No. 1259223-95-4)

6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine, with the CAS number 1259223-95-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolo[3,4-b]pyridine class, which is a fused heterocycle consisting of a pyrazole ring linked to a pyridine ring. The presence of both chloro and iodo substituents on the molecule introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The structural features of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine contribute to its interest in medicinal chemistry. The pyrazole moiety is known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The pyridine ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors for drug efficacy. Additionally, the electron-withdrawing nature of the chloro group and the electron-donating properties of the iodo group can influence the electronic distribution of the molecule, affecting its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The pyrazolo[3,4-b]pyridine scaffold has been extensively explored due to its ability to mimic natural product structures and exhibit diverse biological activities. Studies have shown that derivatives of this scaffold can interact with various enzymes and receptors, making them promising candidates for treating diseases such as cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine is its potential as a key intermediate in synthesizing more complex pharmacophores. The chloro and iodo substituents provide excellent handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions allow chemists to introduce aryl or vinyl groups at specific positions on the molecule, tailoring its biological properties for targeted therapeutic effects.

The pharmacological potential of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine has been investigated in several preclinical studies. Researchers have explored its activity against various disease targets, including kinases, proteases, and ion channels. For instance, studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. Additionally, modifications to the scaffold have shown promise in targeting Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell development and signaling.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine derivatives. Molecular docking simulations have been used to predict binding affinities and identify optimal positions for functional groups that maximize interaction with target proteins. These computational approaches complement traditional experimental methods and accelerate the discovery process by allowing researchers to screen large libraries of compounds virtual before synthesizing them.

The synthetic accessibility of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine also plays a crucial role in its popularity among medicinal chemists. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors. One common synthetic route involves the condensation of hydrazine derivatives with β-diketones or α-haloketones to form the pyrazole ring followed by cyclization with pyridine derivatives. Subsequent halogenation steps introduce the chloro and iodo substituents at desired positions on the scaffold.

In conclusion,6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyridine (CAS No. 1259223-95-4) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features combined with its synthetic tractability make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound class,future studies will likely expand our understanding of its potential applications in medicine.